Cas no 1971085-82-1 (2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1971085-82-1
• MF: C₁₄H₂₁BO₂S
• MW: 264.191343069077
• MDL: MFCD34168200
• CID: 5463287
• PubChem ID: 155973634
• Update Time: 2025-05-20

2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z4553547685
• 2-[(benzylsulfanyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD34168200
• Inchi： 1S/C14H21BO2S/c1-13(2)14(3,4)17-15(16-13)11-18-10-12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3
• InChI Key： QRDZXBURFFTKAW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CB1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 264.1355312 g/mol
• Monoisotopic Mass: 264.1355312 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 264.2
• Topological Polar Surface Area: 43.8

Additional information on 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Exploring 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1971085-82-1): Properties, Applications, and Market Trends

2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1971085-82-1) is a specialized boron-containing compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of organoboron compounds, which are widely used in organic synthesis, pharmaceuticals, and materials science. The presence of both a benzylsulfanyl group and a dioxaborolane ring in its structure makes it a valuable intermediate for various chemical transformations.

The CAS No. 1971085-82-1 compound is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a widely used method in modern organic chemistry for forming carbon-carbon bonds. Researchers and chemists often search for high-purity 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to ensure optimal reaction yields and selectivity. Its stability under various conditions and compatibility with diverse reagents make it a preferred choice for synthetic applications.

One of the key trends driving interest in 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is the growing demand for boron-based pharmaceuticals. Boron-containing compounds have shown promise in drug development, particularly in areas such as cancer therapy and antimicrobial agents. The ability of this compound to act as a boron donor in medicinal chemistry applications has made it a subject of ongoing research. Additionally, its potential use in PET imaging (Positron Emission Tomography) is another area of exploration, as boron isotopes can be utilized for diagnostic purposes.

In the field of materials science, 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is being investigated for its role in the synthesis of advanced polymers and functional materials. Its incorporation into polymer chains can impart unique properties such as improved thermal stability, flame retardancy, and optical characteristics. This has led to increased inquiries about its availability and specifications from manufacturers and researchers alike.

The market for organoboron compounds like CAS No. 1971085-82-1 is expanding, driven by advancements in green chemistry and sustainable synthesis methods. Many users are searching for eco-friendly alternatives to traditional reagents, and this compound's efficiency in catalytic processes aligns well with these goals. Furthermore, its potential applications in agrochemicals and electronic materials are areas of active commercial interest.

Quality control and handling of 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are common topics of inquiry among purchasers. Proper storage conditions (typically under inert atmosphere at low temperatures) and purity specifications (often ≥95% by HPLC) are frequently requested details. The compound's solubility profile (generally in common organic solvents like THF, DCM, and DMSO) is another practical consideration for laboratory applications.

Recent publications have highlighted novel synthetic routes to 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, addressing common questions about its preparation and scalability. These developments are particularly relevant for industrial users looking to incorporate this building block into larger-scale production processes. The compound's stability and relatively straightforward handling compared to some other boron reagents contribute to its growing popularity.

As research into boron chemistry continues to advance, 2-(benzylsulfanyl)methyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1971085-82-1) is expected to maintain its importance as a versatile synthetic tool. Its applications span from fundamental academic research to industrial processes, making it a compound of broad interest across the chemical sciences. Future developments may reveal additional uses for this molecule, particularly in emerging fields like bioorthogonal chemistry and smart materials design.